6-{[(3-{[(4-methylbenzyl)amino]carbonyl}-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)amino]carbonyl}-3-cyclohexene-1-carboxylic acid

• IUPAC Name: 6-[[3-[(4-methylphenyl)methylcarbamoyl]-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]carbamoyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C24H26N2O4S/c1-14-9-11-15(12-10-14)13-25-22(28)20-18-7-4-8-19(18)31-23(20)26-21(27)16-5-2-3-6-17(16)24(29)30/h2-3,9-12,16-17H,4-8,13H2,1H3,(H,25,28)(H,26,27)(H,29,30)
• InChI Key: IFHAEFQOWYCNBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=C(SC3=C2CCC3)NC(=O)C4CC=CCC4C(=O)O
• Molecular Formula: C24H26N2O4S
• Molecular Weight: 438.5 g/mol

Description

The compound belongs to a class of highly specialized organic molecules, characterized by their complex molecular architecture and functionalities. Such compounds are of interest in synthetic organic chemistry for their potential applications in pharmaceuticals, materials science, and as probes in biological systems.

Synthesis Analysis

The stereoselective synthesis of structurally complex molecules often involves multi-step reactions, highlighting the importance of regioselective and stereoselective control. For instance, the synthesis of related cyclopenta derivatives involves regioselective 1,3-dipolar cycloadditions, followed by condensation and nucleophilic attacks to introduce specific functional groups (Conti et al., 2007).

Molecular Structure Analysis

Molecular structure determination, often through X-ray crystallography, reveals the conformational preferences of the cyclohexane rings and the spatial arrangement of substituents. This information is crucial for understanding the reactivity and interaction of the molecule with biological targets or other chemical entities (Odabaşoǧlu et al., 2003).

Chemical Reactions and Properties

The reactivity of complex molecules can often be tuned by modifying certain functional groups. For example, cyclohexadienones can undergo Wolff rearrangement or decarbonylation under specific conditions, leading to the formation of new cyclic structures or functionalized compounds (Koch et al., 2014).

Scientific Research Applications

Synthesis of Constrained Amino Acid Derivatives

Conformationally constrained tryptophan derivatives have been synthesized to aid in peptide and peptoid conformation elucidation studies. These derivatives feature a unique bridging of the alpha-carbon to the indole ring, restricting side chain flexibility while allowing for further derivatization (Horwell et al., 1994).

Aminocarbonylation Reactions

Amino acid methyl esters have been used as nucleophiles in palladium-catalyzed aminocarbonylation reactions, leading to the synthesis of carboxamides and 2-oxo-carboxamide type derivatives. This illustrates the compound's potential in facilitating complex organic transformations (Müller et al., 2005).

Preparation of Dihydropyrimidinone Enantiomers

The reaction of cis-2-amino-1-cyclopentane- or -cyclohexane-1-carboxylic acid with (R)-α-methylbenzylamine has been explored to form homochiral amides, leading to the synthesis of cyclopentane cis-fused and cyclohexane cis- and trans-fused dihydropyrimidin-4-one enantiomers. This showcases the compound's utility in stereochemical studies and the synthesis of enantiomerically pure compounds (Szakonyi et al., 1998).

Synthesis of Cyclic Dipeptidyl Ureas

The synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduces a new class of cyclic dipeptidyl ureas. This synthesis pathway, involving Ugi reactions followed by treatment with sodium ethoxide, highlights the compound's role in the development of pseudopeptidic compounds with potential biological activities (Sañudo et al., 2006).

Catalytic Activity in Organic Synthesis

The synthesis of a simplified version of stable, bulky, and rigid cyclic (alkyl)(amino)carbenes and their catalytic activity in the three-component preparation of 1,2-dihydroquinoline derivatives underscores the compound's potential in catalysis. This research demonstrates the efficiency of these carbenes as ligands for transition metal-based catalysts in facilitating organic transformations (Zeng et al., 2009).